Cas no 168102-06-5 (3,3-difluoropyrrolidine-2-carboxylic acid)
168102-06-5 structure
Product Name:3,3-difluoropyrrolidine-2-carboxylic acid
CAS No:168102-06-5
MF:C5H7F2NO2
MW:151.111388444901
CID:111067
PubChem ID:11819215
Update Time:2025-04-18
3,3-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,3-difluoro-Proline
- (2R)-3,3-difluoropyrrolidine-2-carboxylic acid
- Proline, 3,3-difluoro-
- Proline, 3,3-difluoro- (9CI)
- 3,3-difluoropyrrolidine-2-carboxylic acid
- 168102-06-5
- 3,3-difluoroproline
- InChI=1/C5H7F2NO2/c6-5(7)1-2-8-3(5)4(9)10/h3,8H,1-2H2,(H,9,10)
- SCHEMBL17337927
- 1932019-87-8
- AKYUQSFIIOIBHO-UHFFFAOYSA-N
- AKYUQSFIIOIBHO-UHFFFAOYSA-
- AT19429
- 3,3-difluoropyrrolidine-2-carboxylicAcid
- SB73833
- EN300-119654
-
- Inchi: 1S/C5H7F2NO2/c6-5(7)1-2-8-3(5)4(9)10/h3,8H,1-2H2,(H,9,10)
- InChI Key: AKYUQSFIIOIBHO-UHFFFAOYSA-N
- SMILES: FC1(CCNC1C(=O)O)F
Computed Properties
- Exact Mass: 151.04451
- Monoisotopic Mass: 151.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.3A^2
- XLogP3: -2.1
Experimental Properties
- PSA: 49.33
3,3-difluoropyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D452010-25mg |
3,3-Difluoroproline |
168102-06-5 | 25mg |
$236.00 | 2023-05-18 | ||
| TRC | D452010-250mg |
3,3-Difluoroproline |
168102-06-5 | 250mg |
$1832.00 | 2023-05-18 | ||
| Enamine | EN300-119654-0.05g |
3,3-difluoropyrrolidine-2-carboxylic acid |
168102-06-5 | 0.05g |
$2183.0 | 2023-07-10 | ||
| Enamine | EN300-119654-0.1g |
3,3-difluoropyrrolidine-2-carboxylic acid |
168102-06-5 | 0.1g |
$2287.0 | 2023-07-10 | ||
| Enamine | EN300-119654-0.25g |
3,3-difluoropyrrolidine-2-carboxylic acid |
168102-06-5 | 0.25g |
$2391.0 | 2023-07-10 | ||
| Enamine | EN300-119654-0.5g |
3,3-difluoropyrrolidine-2-carboxylic acid |
168102-06-5 | 0.5g |
$2495.0 | 2023-07-10 | ||
| Enamine | EN300-119654-1.0g |
3,3-difluoropyrrolidine-2-carboxylic acid |
168102-06-5 | 1.0g |
$2599.0 | 2023-07-10 | ||
| TRC | D452010-1g |
3,3-Difluoroproline |
168102-06-5 | 1g |
$ 7600.00 | 2023-09-07 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5317-100MG |
3,3-difluoropyrrolidine-2-carboxylic acid |
168102-06-5 | 95% | 100MG |
¥ 2,402.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ5317-250MG |
3,3-difluoropyrrolidine-2-carboxylic acid |
168102-06-5 | 95% | 250MG |
¥ 3,841.00 | 2023-04-14 |
3,3-difluoropyrrolidine-2-carboxylic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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